Cas no 1340080-11-6 (3-(2,5-dimethylphenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(2,5-dimethylphenyl)methylpyrrolidin-3-ol
• CAS No: 1340080-11-6
• Molecular Formula: C₁₃H₁₉NO
• Molecular Weight: 205.296063661575
• CID: 6413363
• PubChem ID: 63587360

3-(2,5-dimethylphenyl)methylpyrrolidin-3-ol Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)methylpyrrolidin-3-ol
• 3-Pyrrolidinol, 3-[(2,5-dimethylphenyl)methyl]-
• CS-0353451
• AKOS012896733
• EN300-1842867
• 1340080-11-6
• 3-(2,5-Dimethylbenzyl)pyrrolidin-3-ol
• 3-[(2,5-dimethylphenyl)methyl]pyrrolidin-3-ol

• InChIKey： NLNDGSYYRRPAAD-UHFFFAOYSA-N
• Inchi： 1S/C13H19NO/c1-10-3-4-11(2)12(7-10)8-13(15)5-6-14-9-13/h3-4,7,14-15H,5-6,8-9H2,1-2H3
• SMILES： N1CCC(CC2=CC(C)=CC=C2C)(O)C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 205.146664230g/mol
• Heavy Atom Count: 15
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Boiling Point: 347.9±37.0 °C(Predicted)
• pka: 14.71±0.20(Predicted)
• Density: 1.074±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes